Cas no 57928-74-2 (3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride)

• Product Name: 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride
• CAS No: 57928-74-2
• CID: 4655419
• Update Time: 2025-06-30

3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Phenoxymethyl)benzene-1-carboximidamide Hydrochloride
• 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride

Additional information on 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride

Introduction to 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride (CAS No. 57928-74-2)

3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride, identified by the chemical compound code CAS No. 57928-74-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzene derivatives, featuring a unique structural motif that combines a phenolic ether moiety with a carboximidamide functional group, further stabilized by hydrochloride salt formation. The molecular architecture of this compound not only makes it of interest for its potential pharmacological properties but also for its utility as an intermediate in the synthesis of more complex molecules.

The structural features of 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride are particularly noteworthy due to the presence of both electron-donating and electron-withdrawing groups, which can modulate its reactivity and interaction with biological targets. The phenoxymethyl group introduces a polar, relatively hydrophilic segment into the molecule, enhancing its solubility in polar solvents and facilitating interactions with polar biological receptors. Concurrently, the carboximidamide moiety provides a site for hydrogen bonding and can participate in various non-covalent interactions, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of benzene derivatives. The structural motif present in 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride has been explored for its potential applications in several therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The compound’s ability to engage with multiple biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The presence of both the phenoxymethyl and carboximidamide groups in 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride provides multiple points of interaction with kinase active sites, potentially leading to high-affinity binding and effective inhibition.

Moreover, the hydrochloride salt form enhances the compound’s stability and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form also improves solubility in aqueous media, which is crucial for drug delivery systems that require aqueous-based formulations.

Recent studies have begun to explore the synthetic pathways toward derivatives of 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride, aiming to optimize its pharmacological profile. Researchers have reported novel synthetic strategies that enhance yield and purity while minimizing side reactions. These advancements are crucial for moving from laboratory-scale synthesis to industrial production, where scalability and cost-effectiveness are paramount.

The pharmacokinetic properties of 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride have also been subjects of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate metabolic clearance rates. These findings bode well for its potential as a lead compound in drug development.

In addition to its kinase inhibition potential, 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride has shown promise in other areas of research. For instance, its structural features make it a suitable candidate for developing compounds with anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting key inflammatory pathways, compounds derived from this scaffold could offer new therapeutic options.

The synthesis of analogs has been an active area of research to further refine the pharmacological properties of 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride. By modifying substituents on the phenol ring or introducing additional functional groups into the molecule, researchers can fine-tune interactions with biological targets. Such modifications can lead to improved potency, selectivity, and reduced toxicity.

The role of computational chemistry in designing and optimizing molecules like 3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions with high accuracy before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by identifying promising candidates early on and guiding synthetic strategies toward higher success rates.

In conclusion,3-(phenoxymethyl)benzene-1-carboximidamide hydrochloride (CAS No. 57928-74-2) represents a promising lead compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new synthetic routes and pharmacological applications for this compound and its derivatives.